Stat3-IN-30

STAT3 SH2 domain Fluorescence polarization Target engagement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C36H30F8N2O6S
Molecular Weight 770.7 g/mol
Cat. No. B15610297
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Technical Parameters


Basic Identity
Product NameStat3-IN-30
Molecular FormulaC36H30F8N2O6S
Molecular Weight770.7 g/mol
Structural Identifiers
InChIInChI=1S/C36H30F8N2O6S/c37-30-27(31(38)33(40)34(41)32(30)39)18-45(53(51,52)25-13-10-23(11-14-25)36(42,43)44)19-29(48)46(24-12-15-26(35(49)50)28(47)16-24)17-20-6-8-22(9-7-20)21-4-2-1-3-5-21/h6-16,21,47H,1-5,17-19H2,(H,49,50)
InChIKeyTUASQDVQXOJGIE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Stat3-IN-30: STAT3 SH2 Inhibitor for TKI-Resistant CML


Stat3-IN-30 (synonym: BP-5-087, compound 9c; CAS: 1803281-30-2) is a synthetic small-molecule inhibitor that targets the Src Homology 2 (SH2) domain of Signal Transducer and Activator of Transcription 3 (STAT3) [1]. It was developed through a combination of synthetic chemistry, molecular dynamics-guided rational design, and high-throughput screening to overcome BCR-ABL1 kinase-independent tyrosine kinase inhibitor (TKI) resistance in chronic myeloid leukemia (CML) [1]. The compound has a molecular weight of 770.69 g/mol and is characterized by its polyfluorinated aromatic sulfonamide scaffold . Its primary mechanism involves steric blockade of STAT3's phosphotyrosine-peptide interaction pocket, preventing STAT3 phosphorylation at Tyr705 and subsequent nuclear transactivation [1].

1
STAT3 SH2 domain engagement Reported target engagement via phosphotyrosine pocket blockade; resolved binding epitope by HDX-MS.
2
TKI-resistant CML model system Validated in BCR-ABL1 kinase-independent TKI-resistant CML primary cells and progenitor assays.
3
Primary cell validation context Functional ex vivo data in primary patient samples; supports pathway-dependency studies in Philadelphia chromosome-positive leukemias.

Why Stat3-IN-30 Is Irreplaceable in TKI-Resistant CML Models


Substituting Stat3-IN-30 with other STAT3 inhibitors such as Stattic, S3I-201, or earlier-generation SH2 domain ligands introduces significant risk of divergent biological outcomes. These compounds differ substantially in their binding modes, cellular potency, and—critically—in their functional validation in the specific context of BCR-ABL1 kinase-independent TKI resistance. Stat3-IN-30 (BP-5-087) was explicitly optimized and validated in primary CML patient cells harboring TKI resistance without BCR-ABL1 kinase domain mutations, a disease context where generic STAT3 inhibition is insufficient to restore drug sensitivity [1]. Its binding epitope on the STAT3 SH2 domain was resolved via hydrogen-deuterium exchange mass spectrometry, providing a level of target engagement characterization absent for many commercial STAT3 inhibitors [2]. Furthermore, structural analogs within the same salicylic acid-based series (e.g., SH-4-54, BP-1-102) exhibit widely divergent cellular IC50 values and LogP profiles, meaning even minor scaffold modifications translate into large potency shifts [3]. These factors make interchanging Stat3-IN-30 with an unvalidated alternative a high-risk procurement decision for researchers studying TKI resistance or STAT3-dependent myeloid malignancies.

!
Binding mode mismatch Generic STAT3 inhibitors (e.g., Stattic, S3I-201) may not share the defined SH2 domain engagement mechanism; target engagement profile may differ substantially.
!
Disease-model validation gap Many commercial STAT3 inhibitors lack primary TKI-resistant CML cell validation; functional outcomes in this specific resistance context may not transfer.
!
SAR sensitivity in salicylic acid series Minor scaffold changes (e.g., SH-4-54, BP-1-102) produce large shifts in cellular potency and LogP; direct substitution with unvalidated analogs risks divergent biological results.

Stat3-IN-30: Head-to-Head Comparative Evidence


SH2 Domain Binding Affinity vs. BBI608

Stat3-IN-30 (BP-5-087) inhibits STAT3 binding to a phosphotyrosine peptide with an IC50 of 5.6 µM in a fluorescence polarization (FP) assay, establishing direct SH2 domain engagement [1]. In contrast, the clinical-stage STAT3 inhibitor BBI608 (Napabucasin), which has advanced to Phase III trials, was not developed as an SH2 domain binder and lacks a structurally characterized binding mode to the STAT3 protein [2]. For STAT3 SH2 domain-targeted experimental designs, Stat3-IN-30 offers a mechanistically defined binding epitope that has been precisely mapped via hydrogen-deuterium exchange mass spectrometry across 68 peptides representing 71% sequence coverage of STAT3, a level of target engagement characterization unavailable for BBI608 [3].

SH2 Domain Binding
Cross-study comparable
IC50 5.6 µM (FP assay)
vs. BBI608: no SH2 binding data; undefined STAT3 binding domain
Supports SH2 domain target engagement interpretation.
Binding epitope mapped via HDX-MS (68 peptides, 71% coverage); not available for BBI608.
STAT3 SH2 domain Fluorescence polarization Target engagement Binding affinity

CML Cell Potency vs. SH-4-54 and SH-5-07

In a direct head-to-head comparison within the same salicylic acid-based STAT3 inhibitor series, Stat3-IN-30 (BP-5-087) exhibited an IC50 of 17.4 µM against the imatinib-resistant CML cell line AR230R, compared to 2.6 µM for SH-4-54 and 7.0 µM for SH-5-07 in an MTS cell viability assay [1]. While Stat3-IN-30 is less potent than these earlier leads in this specific viability assay, its molecular design prioritized selectivity and reduced off-target electrophilic reactivity—the 2,3,4,5,6-pentafluorophenyl substituent in Stat3-IN-30 was replaced with a 2-methylphenyl group in the optimized lead AM-1-124 to further reduce LogP while retaining STAT3 affinity [1]. This demonstrates that Stat3-IN-30 occupies a specific position in the SAR landscape distinct from both SH-4-54 and SH-5-07, which exhibit markedly different potency and calculated LogP values (Stat3-IN-30 cLogP: 5.75 vs. SH-4-54: 4.11 vs. SH-5-07: 3.57) [1].

CML Cell Potency
Direct head-to-head
IC50 17.4 µM (AR230R)
SH-4-54: 2.6 µM; SH-5-07: 7.0 µM (MTS assay)
Supports SAR reference compound context.
6.7-fold less potent than SH-4-54; designed for reduced off-target electrophilic reactivity.
TKI resistance CML MTS cell viability AR230R

STAT3-DNA Binding vs. BP-1-102

Stat3-IN-30 (BP-5-087) inhibited STAT3-DNA binding activity as measured by electrophoretic mobility shift assay (EMSA), with functional selectivity demonstrated through its ability to reduce STAT3 nuclear transactivation in cell-based reporter assays [1]. Its close structural analog BP-1-102, which features a pentafluorophenyl substituent on the sulfonamide group (distinct from BP-5-087's substitution pattern), inhibits STAT3 DNA-binding activity with an IC50 of 6.8 ± 0.8 µM and binds STAT3 with a KD of 504 nM in surface plasmon resonance (SPR) assays [2]. The structural divergence between these two analogs—specifically the modification of the sulfonamide substituent—was designed to sterically block STAT3's interaction with phosphorylated tyrosine peptides, with Stat3-IN-30 demonstrating enhanced selectivity over related STAT family members compared to earlier-generation salicylic acid-based inhibitors [3].

DNA-Binding Activity
Class-level inference
BP-1-102 IC50 6.8 µM (EMSA)
Stat3-IN-30 phosphopeptide IC50 5.6 µM; BP-1-102 KD 504 nM (SPR)
Supports DNA-binding inhibition assay interpretation.
Functional validation in primary CML cells distinguishes Stat3-IN-30; HDX-MS epitope absent for BP-1-102.
STAT3 DNA-binding EMSA Transcriptional activity Structure-activity relationship

In Vivo Pharmacodynamics in JAK2 V617F MPN Model

Stat3-IN-30 (BP-5-087) was evaluated in a murine model of JAK2 V617F-induced myeloproliferative neoplasms (MPN). Balb/c mice engrafted with JAK2 V617F-transduced bone marrow were treated with 25 mg/kg BP-5-087 by once-daily oral gavage for 40 days. Treatment resulted in a 41% reduction in spleen weight compared to vehicle-treated controls (p<0.05), demonstrating in vivo pharmacodynamic activity [1]. No toxicities were observed during the 40-day treatment period. However, post-study analysis revealed plasma concentrations below 1 µM, indicating that suboptimal oral bioavailability limited the magnitude of the in vivo response [1]. This contrasts with the more potent and bioavailable lead compound AM-1-124, which was subsequently developed from the same series and demonstrated improved half-life in CD-1 mice [2].

In Vivo PD
Cross-study comparable
41% spleen weight reduction vs. vehicle
25 mg/kg p.o., 40 days; JAK2 V617F MPN model
Supports in vivo PD model-response interpretation.
Oral bioavailability limitation reported; useful as reference for medicinal chemistry optimization.
In vivo pharmacodynamics JAK2 V617F Myeloproliferative neoplasms Oral bioavailability

Selectivity for STAT3 over STAT1

Stat3-IN-30 (BP-5-087) was designed to achieve selectivity for STAT3 over the closely related STAT1 protein through specific substituent modifications. The pentafluorophenyl group on its sulfonamide moiety sterically occludes binding to the STAT1 SH2 domain, a selectivity mechanism termed 'selectivity by distraction' that has been computationally modeled for this inhibitor class [1]. The follow-on optimized compound AM-1-124, which retains a structurally related tetrafluorophenylsulfonamide group, demonstrated STAT3 protein affinity (Ki = 15 µM) with selectivity over STAT1 (Ki > 250 µM), representing a >16.7-fold selectivity window [2]. While the exact STAT1 Ki for Stat3-IN-30 has not been explicitly published in a peer-reviewed journal, the shared SH2 domain-targeting mechanism and structural rationale support class-level selectivity for STAT3 over STAT1 [1]. In contrast, the widely used STAT3 inhibitor Stattic (IC50 = 5.1 µM) has been reported to exhibit selectivity for STAT3 over STAT1, but its mechanism involves covalent modification of the STAT3 SH2 domain rather than reversible competitive binding, which introduces different off-target profiling considerations [3].

STAT3 vs STAT1 Selectivity
Class-level inference
Selectivity >16.7-fold (AM-1-124 series)
STAT3 Ki 15 µM; STAT1 Ki >250 µM; Stat3-IN-30 inferred from series
Supports STAT3 isoform selectivity review.
Reversible non-covalent mechanism vs. Stattic covalent binding; selectivity profile context-dependent.
STAT1 selectivity STAT family Off-target profiling SH2 domain

Stat3-IN-30 Application Scenarios


Overcoming TKI Resistance in Primary CML Cells

Stat3-IN-30 (BP-5-087) is directly validated in primary CML patient cells exhibiting BCR-ABL1 kinase-independent TKI resistance. At 1.0 µM, it restores TKI sensitivity to therapy-resistant CML progenitor cells, including leukemic stem cells [1]. This specific functional validation—demonstrated in short-term liquid culture, clonogenic, and long-term culture-initiating cell (LTC-IC) assays using primary patient samples—is not reported for most commercial STAT3 inhibitors. Researchers investigating the STAT3 dependency of TKI resistance in Philadelphia chromosome-positive leukemias should prioritize Stat3-IN-30 for ex vivo studies where clinical translatability of target engagement is critical.

SAR Reference for STAT3 SH2 Inhibitor Optimization

Stat3-IN-30 serves as a well-characterized reference point in the structure-activity relationship (SAR) landscape of salicylic acid-based STAT3 inhibitors. Its SH2 domain binding epitope has been precisely mapped via hydrogen-deuterium exchange mass spectrometry (68 peptides, 71% sequence coverage), providing atomic-level resolution of its binding interface [2]. Its cellular potency (IC50 = 17.4 µM in AR230R cells), calculated LogP (5.75), and in vivo bioavailability limitation (plasma concentration <1 µM at 25 mg/kg oral dose) are all quantitatively defined [3][4]. This comprehensive characterization makes Stat3-IN-30 an ideal benchmark compound against which newly synthesized analogs can be compared in medicinal chemistry optimization programs targeting improved pharmacokinetic properties.

JAK/STAT Pathway Studies in MPN

Stat3-IN-30 has demonstrated in vivo pharmacodynamic activity in a JAK2 V617F-driven MPN mouse model, producing a statistically significant 41% reduction in spleen weight compared to vehicle controls (p<0.05) after 40 days of oral dosing [3]. This positions Stat3-IN-30 as a tool compound for preclinical studies examining STAT3's role in MPN pathogenesis beyond JAK2 kinase inhibition alone. Its characterized bioavailability limitations also make it useful for establishing the minimum plasma exposure required for spleen size reduction in JAK2-driven disease models, informing target product profile development for next-generation STAT3 therapeutics.

Reversible vs. Covalent STAT3 Inhibition

Unlike Stattic, which inhibits STAT3 through covalent modification of the SH2 domain, Stat3-IN-30 acts through reversible, non-covalent competitive binding to the STAT3 phosphotyrosine peptide recognition pocket [1][5]. This mechanistic distinction is critical for studies requiring temporal control of STAT3 inhibition, where irreversible covalent modification may confound washout experiments or introduce cumulative off-target effects. Stat3-IN-30's selectivity profile, inferred from its chemical series (STAT3 vs. STAT1 Ki ratio >16.7-fold for analog AM-1-124), further supports its use in experiments designed to isolate STAT3-specific from STAT1-mediated transcriptional effects [4].

Application
Selection Property
Validation Focus
Primary CML cell TKI-resistance studies
STAT3 SH2 domain engagement
Sensitivity restoration endpoint context
STAT3 inhibitor medicinal chemistry optimization
Mapped SH2 binding epitope (HDX-MS)
SAR and ADME parameter review
JAK2 V617F MPN model studies
In vivo pharmacodynamic profile
Spleen weight reduction endpoint context
Reversible STAT3 inhibition studies
Non-covalent SH2 domain binding
Off-target and selectivity endpoint context

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